Cas no 28948-16-5 ((3R,3As,6R,6aS)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3,6-diol)

(3R,3As,6R,6aS)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3,6-diol structure
28948-16-5 structure
Product Name:(3R,3As,6R,6aS)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3,6-diol
CAS No:28948-16-5
MF:C6H10O4
MW:146.141202449799
CID:2662667
Update Time:2023-08-06

(3R,3As,6R,6aS)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3,6-diol Chemical and Physical Properties

Names and Identifiers

    • D-Isoidide
    • (3R,3As,6R,6aS)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3,6-diol
    • Inchi: 1S/C6H10O4/c7-3-1-9-6-4(8)2-10-5(3)6/h3-8H,1-2H2/t3-,4-,5+,6+/m1/s1
    • InChI Key: KLDXJTOLSGUMSJ-ZXXMMSQZSA-N
    • SMILES: O1C[C@H]([C@H]2[C@@H]1[C@@H](CO2)O)O

Computed Properties

  • Exact Mass: 146.058
  • Monoisotopic Mass: 146.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 58.9
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